Cas no 646504-90-7 (Benzene, [(1,4,4-trimethyl-1,5-hexadienyl)sulfonyl]-)

• Product Name: Benzene, [(1,4,4-trimethyl-1,5-hexadienyl)sulfonyl]-
• CAS No: 646504-90-7
• MF: C₁₅H₂₀O₂S
• MW: 264.383103370667
• CID: 420495
• PubChem ID: 71379347
• Update Time: 2025-04-19

Benzene, [(1,4,4-trimethyl-1,5-hexadienyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1,4,4-trimethyl-1,5-hexadienyl)sulfonyl]-
• 5,5-dimethylhepta-2,6-dien-2-ylsulfonylbenzene
• DTXSID30801921
• 646504-90-7
• (5,5-Dimethylhepta-2,6-diene-2-sulfonyl)benzene

• Inchi： 1S/C15H20O2S/c1-5-15(3,4)12-11-13(2)18(16,17)14-9-7-6-8-10-14/h5-11H,1,12H2,2-4H3
• InChI Key： RXHWOINZRWSGBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C)=CCC(C=C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 264.1185
• Monoisotopic Mass: 264.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14